2-[1-(Benzotriazol-1-yl)ethyl]-6-methylphenol

• IUPAC Name: 2-[1-(benzotriazol-1-yl)ethyl]-6-methylphenol
• InChI: InChI=1S/C15H15N3O/c1-10-6-5-7-12(15(10)19)11(2)18-14-9-4-3-8-13(14)16-17-18/h3-9,11,19H,1-2H3
• InChI Key: YYYBGGGFJNZMAQ-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=CC=C1)C(C)N2C3=CC=CC=C3N=N2)O
• Molecular Formula: C15H15N3O
• Molecular Weight: 253.30 g/mol

Description

Benzotriazole is a heterocyclic compound with the chemical formula C6H5N3. Its five-membered ring contains three consecutive nitrogen atoms. It’s a white-to-light tan solid with a variety of uses, for instance, as a corrosion inhibitor for copper.

Synthesis Analysis

The synthesis of benzotriazole involves the reaction of o-phenylenediamine, sodium nitrite, and acetic acid. The conversion proceeds via diazotization of one of the amine groups.

Molecular Structure Analysis

Benzotriazole features two fused rings. Its five-membered ring can in principle exist as tautomers A and B. Various structural analyses with UV, IR, and 1H-NMR spectra indicate that tautomer A is dominant.

Chemical Reactions Analysis

Benzotriazole is a weak acid with a pKa = 8.2. It is a very weak Brønsted base with pKa < 0. Not only can it act either as an acid or base, it can also bind to other species, utilizing the lone pair electrons.

Mechanism of Action

While the specific mechanism of action for “2-[1-(Benzotriazol-1-yl)ethyl]-6-methylphenol” is not available, benzotriazole derivatives have been found to bind with enzymes and receptors in biological systems.

Safety and Hazards

While specific safety and hazard information for “2-[1-(Benzotriazol-1-yl)ethyl]-6-methylphenol” is not available, benzotriazole and its derivatives should be handled with care. They may cause serious eye irritation and may cause respiratory irritation.

Future Directions

Benzotriazole derivatives have been deeply explored over the last decade for their medicinal importance. They have proved their potency to treat various kinds of conditions such as cancers, microbial infections, psychotropic disorders, and many more. Future research may continue to explore the potential applications of benzotriazole derivatives in medicinal chemistry and material sciences.